Cas no 1805289-86-4 (Methyl 3-(bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate)
Methyl 3-(bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate
-
- Inchi: 1S/C11H9BrF2N2O2/c1-18-9(17)3-6-2-7(5-15)16-10(11(13)14)8(6)4-12/h2,11H,3-4H2,1H3
- InChI Key: NWRLCWWQEWUDBU-UHFFFAOYSA-N
- SMILES: BrCC1C(C(F)F)=NC(C#N)=CC=1CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 345
- XLogP3: 1.9
- Topological Polar Surface Area: 63
Methyl 3-(bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029037759-250mg |
Methyl 3-(bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate |
1805289-86-4 | 95% | 250mg |
$1,068.20 | 2022-04-01 | |
| Alichem | A029037759-500mg |
Methyl 3-(bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate |
1805289-86-4 | 95% | 500mg |
$1,836.65 | 2022-04-01 | |
| Alichem | A029037759-1g |
Methyl 3-(bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate |
1805289-86-4 | 95% | 1g |
$2,779.20 | 2022-04-01 |
Methyl 3-(bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on Methyl 3-(bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate
Methyl 3-(bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate (CAS No. 1805289-86-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Methyl 3-(bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate, identified by its CAS number 1805289-86-4, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its utility in the development of novel therapeutic agents. The presence of both bromomethyl and difluoromethyl substituents makes it a versatile building block for medicinal chemists, enabling the construction of complex scaffolds with enhanced biological activity.
The bromomethyl group in Methyl 3-(bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate is particularly noteworthy, as it serves as a reactive handle for further functionalization. This reactivity allows for the facile introduction of various pharmacophores, making the compound an indispensable tool in the synthesis of drugs targeting a wide range of diseases. The difluoromethyl moiety, on the other hand, is known to improve metabolic stability and binding affinity, which are critical factors in drug design. These attributes have positioned this compound as a cornerstone in the development of next-generation pharmaceuticals.
In recent years, there has been a surge in research focusing on pyridine derivatives due to their broad spectrum of biological activities. Methyl 3-(bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate has been extensively studied for its potential in the treatment of various disorders, including cancer, inflammation, and infectious diseases. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, which are pivotal in oncology research. The ability to modify the pyridine core with different substituents allows for fine-tuning of pharmacokinetic properties, leading to more effective and targeted therapies.
The incorporation of cyano and acetate groups in the molecular structure further enhances the compound's utility. The cyano group can participate in hydrogen bonding interactions, improving drug-receptor binding affinity, while the acetate group provides a site for further derivatization. These features make Methyl 3-(bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate a preferred choice for medicinal chemists seeking to develop novel compounds with improved pharmacological profiles.
The synthetic pathways involving Methyl 3-(bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate are well-documented and have been optimized for high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to introduce additional functional groups with high efficiency. These methods ensure that pharmaceutical manufacturers can produce complex molecules with minimal waste and maximum yield, aligning with green chemistry principles.
In conclusion, Methyl 3-(bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate is a multifaceted intermediate that plays a crucial role in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.
1805289-86-4 (Methyl 3-(bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)